Cas no 896346-94-4 (N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896346-94-4
• MF: C₁₆H₁₃ClN₄O₂S
• MW: 360.818020582199
• CID: 6265425
• PubChem ID: 7259382
• Update Time: 2025-07-16

N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• AKOS024659175
• N-(3-chlorophenyl)-2-((9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• 896346-94-4
• N-(3-chlorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• F2543-0780

• Inchi： 1S/C16H13ClN4O2S/c1-10-4-3-7-21-14(10)19-15(20-16(21)23)24-9-13(22)18-12-6-2-5-11(17)8-12/h2-8H,9H2,1H3,(H,18,22)
• InChI Key： VXTIJHXYPVDEOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NC(N2C=CC=C(C)C2=N1)=O)=O

Computed Properties

• Exact Mass: 360.0447745g/mol
• Monoisotopic Mass: 360.0447745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896346-94-4)

N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896346-94-4) is a specialized organic compound with a unique molecular structure that combines a pyrido[1,2-a][1,3,5]triazine core with a chlorophenyl acetamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. Researchers are particularly interested in its sulfanyl linkage, which may contribute to its reactivity and binding affinity in various applications.

The compound's 9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl scaffold is a key structural feature that distinguishes it from other derivatives. This heterocyclic system is known for its stability and versatility, making it a valuable building block in medicinal chemistry. The presence of the 3-chlorophenyl group further enhances its potential for targeted interactions, which is why it is often explored in the context of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide due to its possible role in addressing challenges related to drug resistance and selective targeting. For instance, its structural analogs have been investigated for their efficacy in antimicrobial and anti-inflammatory applications, aligning with current trends in precision medicine.

From a synthetic perspective, the compound's acetamide functionality offers opportunities for further derivatization, enabling the development of novel analogs with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns, where researchers aim to identify lead compounds for therapeutic development. Additionally, its sulfanyl bridge provides a strategic point for conjugation, which is useful in bioconjugation and prodrug design.

The CAS No. 896346-94-4 identifier ensures precise tracking of this compound in regulatory and commercial databases, facilitating its use in global research initiatives. As the demand for heterocyclic compounds with multifunctional capabilities increases, N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is poised to play a pivotal role in advancing small-molecule therapeutics and agrochemical innovations.

Given the rising focus on sustainable chemistry and green synthesis, researchers are also exploring eco-friendly methods to produce this compound. Its potential applications in crop protection and veterinary medicine further underscore its relevance in addressing global challenges such as food security and animal health.

In summary, N-(3-chlorophenyl)-2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896346-94-4) represents a promising candidate for multidisciplinary research. Its unique structural attributes and potential biological activities make it a subject of ongoing investigation, particularly in fields prioritizing molecular diversity and targeted therapy.